A hybrid magnet with coexistence of ferromagnetism and photoinduced Fe(iii) spin-crossover†

Chemical Science Pub Date: 2011-04-05 DOI: 10.1039/C1SC00015B

Abstract

The insertion of a [Fe(sal2-trien)]+ complex cation into a 2D oxalate network results in a hybrid magnet with coexistence of magnetic ordering and photoinduced spin-crossover (LIESST effect) in compound [FeIII(sal2-trien)][MnIICrIII(ox)3]·(CH2Cl2) (1). A complete photomagnetic characterization together with a detailed structural analysis of the low-spin (LS) and high-spin (HS) structures of 1 is presented in order to understand such unusual behavior. This very rare and unexpected property in a FeIII spin-crossover complex, has been attributed to the strong distortion exhibited by the metastable HS state. Furthermore, 1 has shown that, in contrast to what has been previously proposed, a cooperative spin-crossover is not a necessary condition to observe LIESST effect in FeIII compounds. The photo-induced spin conversion of the inserted FeIII complex has shown to have a negligible influence on the cooperative magnetic behaviour of the 2D oxalate network.

Graphical abstract: A hybrid magnet with coexistence of ferromagnetism and photoinduced Fe(iii) spin-crossover
Recommended Literature
Chemical Science
Journal Name：Chemical Science
Research Products